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Physical Properties of Triricinolein

The table below summarizes the basic physical property data available for triricinolein. Please note that

some values are predicted rather than experimentally confirmed [1].

Property Value / Description

Chemical Name 12-Hydroxy-9-octadecenoic acid 1,2,3-propanetriyl ester [1]

CAS Registry Number 15505-14-3 [1]

Molecular Formula C57H104O9 [1]

Molecular Weight 933.43 g/mol [1]

Physical State Oil [1]

Boiling Point 879.2 ± 65.0 °C (Predicted) [1]

Density 0.977 ± 0.06 g/cm³ (Predicted) [1]

Solubility Slightly soluble in acetone and chloroform [1]

Storage Recommendations Amber vial, refrigerator; noted as light-sensitive [1]
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Experimental Insights and Techniques

Although direct stability data is limited, one research study and several general analytical techniques can

provide a methodological framework for your own investigation.

Reactivity and Handling Clues: One study on the lipase-catalyzed methanolysis of triricinolein

suggests it requires careful control of reaction parameters, indirectly pointing to its reactivity under

specific conditions [2]. The recommended storage in an amber, refrigerated vial and its classification

as light-sensitive directly informs handling protocols to maintain stability [1].

Recommended Analytical Techniques: To build a complete stability profile, the following thermal

analysis techniques are highly relevant, though their application to triricinolein specifically is not

detailed in the search results [3] [4]:

Thermogravimetric Analysis (TGA): Measures weight changes as a function of temperature
to determine decomposition temperatures and thermal stability.

Differential Scanning Calorimetry (DSC): Measures heat flow associated with phase
transitions (like melting or crystallization) and other thermal events.

Differential Thermal Analysis (DTA): Similar to DSC, it measures the temperature difference
between a sample and a reference to identify endothermic or exothermic events.

The following diagram outlines a potential experimental workflow for characterizing triricinolein's stability

by integrating these techniques.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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